Cas no 941975-33-3 (2-{(3-chlorophenyl)carbamoylamino}-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide)

• Product Name: 2-{(3-chlorophenyl)carbamoylamino}-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide
• CAS No: 941975-33-3
• MF: C₂₀H₁₉ClN₄O₂S
• MW: 414.908461809158
• CID: 6336379
• PubChem ID: 16897456
• Update Time: 2025-06-14

2-{(3-chlorophenyl)carbamoylamino}-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{(3-chlorophenyl)carbamoylamino}-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide
• 2-{[(3-chlorophenyl)carbamoyl]amino}-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide
• AKOS024640295
• 941975-33-3
• F2333-0482
• 2-(3-(3-chlorophenyl)ureido)-4-methyl-N-phenethylthiazole-5-carboxamide
• 2-[(3-chlorophenyl)carbamoylamino]-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide

• Inchi： 1S/C20H19ClN4O2S/c1-13-17(18(26)22-11-10-14-6-3-2-4-7-14)28-20(23-13)25-19(27)24-16-9-5-8-15(21)12-16/h2-9,12H,10-11H2,1H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： BCMWDXMORHEIIP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NC1=NC(C)=C(C(NCCC2C=CC=CC=2)=O)S1)=O

Computed Properties

• Exact Mass: 414.0917247g/mol
• Monoisotopic Mass: 414.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 111Ų

Additional information on 2-{(3-chlorophenyl)carbamoylamino}-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide

Recent Advances in the Study of 2-{(3-chlorophenyl)carbamoylamino}-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide (CAS: 941975-33-3)

The compound 2-{(3-chlorophenyl)carbamoylamino}-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide (CAS: 941975-33-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole-based derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 2-{(3-chlorophenyl)carbamoylamino}-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and solid-phase peptide synthesis, to improve the yield and purity of the compound. Structural modifications, such as the introduction of halogen atoms or alkyl groups, have been explored to enhance its bioactivity and pharmacokinetic properties. These efforts have led to the development of analogs with improved solubility and stability, which are critical for further preclinical evaluation.

In vitro and in vivo studies have demonstrated that 2-{(3-chlorophenyl)carbamoylamino}-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide exhibits promising activity against a range of biological targets. Notably, the compound has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, preliminary data suggest that it may possess anticancer properties, particularly in the context of inhibiting tumor cell proliferation and inducing apoptosis. These findings are supported by molecular docking studies, which highlight the compound's ability to bind selectively to key protein targets.

Despite these promising results, challenges remain in the development of 2-{(3-chlorophenyl)carbamoylamino}-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further optimization and rigorous preclinical testing. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{(3-chlorophenyl)carbamoylamino}-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide (CAS: 941975-33-3) represents a promising scaffold for drug development, with demonstrated bioactivity in multiple disease models. Continued research into its mechanism of action and structural optimization will be crucial for realizing its full therapeutic potential. This compound exemplifies the intersection of chemical biology and medicinal chemistry, offering new avenues for the treatment of complex diseases.